Napropamid-13C6
Description
Napropamid-13C6 is a carbon-13 (13C)-labeled isotopologue of the herbicide napropamide (N,N-diethyl-2-(1-naphthalenyloxy)propanamide). The incorporation of six 13C atoms enhances its utility as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies, enabling precise quantification and metabolic tracing in environmental and pharmacological research . Its synthesis typically involves isotopic labeling during precursor assembly, ensuring minimal isotopic dilution and high purity (>99% isotopic enrichment) . While specific data on this compound are sparse in the provided evidence, analogous 13C-labeled compounds (e.g., Prothiofos-13C6, Niclosamide-13C6) share applications as reference materials for drug impurity profiling, environmental monitoring, and bioanalytical method validation .
Properties
Molecular Formula |
C₁₁¹³C₆H₂₁NO₂ |
|---|---|
Molecular Weight |
277.31 |
Synonyms |
N,N-Diethyl-2-(1-naphthalenyloxy)propanamide-13C6; (±)-Devrinol-13C6; 2-(α-Naphthoxy)-N,N-diethylpropionamide-13C6; Devrinol-13C6; N,N-Diethyl-2-(1-naphthyloxy)propanamide-13C6; Napropamide-13C6; R 7465-13C6; Racemic Devrinol-13C6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes on Handling and Regulatory Considerations
- Safety : this compound requires precautions akin to Niclosamide-13C6 (e.g., avoidance of inhalation/ingestion; use of PPE) .
- Regulatory Status: 13C-labeled compounds are classified as non-hazardous at tracer concentrations but require certification as reference materials for regulatory compliance .
- Limitations : Direct comparative studies between this compound and its analogs are scarce, necessitating further research on cross-reactivity in multi-residue assays.
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